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Compound of Interest

Compound Name: W6134
Cat. No.: B15541291
Get Quote
\ J

An In-depth Analysis of the First-in-Class Covalent RORYy Inhibitor for Castration-Resistant
Prostate Cancer

Abstract

W6134, also referred to as compound 29, is a pioneering, highly potent, and selective covalent
inhibitor of the Retinoic acid receptor-related Orphan Receptor gamma (RORYy). This technical
guide provides a comprehensive overview of its chemical properties, biological activity, and the
experimental protocols utilized in its preclinical evaluation. W6134 demonstrates significant
therapeutic potential in the context of castration-resistant prostate cancer (CRPC) by targeting
the RORy-driven androgen receptor (AR) signaling axis. This document is intended for
researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Properties

W6134 is a novel small molecule designed for high-affinity and selective covalent binding to
RORYy.

Chemical Name (IUPAC): [6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]-[4-(4-propan-
2-ylpiperazin-1-yl)phenyllmethanone
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CAS Number: 2983540-55-0
Chemical Formula: C2sH28N203S
Molecular Weight: 488.60 g/mol

SMILES: CC(C)NL1CCN(CC1)clcce(ccl)C(=0)clc(sc2cec(0O)cecl2)cleec(O)cecl

Table 1: Physicochemical Properties of W6134

Property Value
Molecular Formula C2sH28N203S
Molecular Weight 488.60 g/mol
CAS Number 2983540-55-0

Biological Activity and Mechanism of Action

W6134 acts as a covalent inhibitor of RORy, a nuclear receptor that plays a critical role in
driving the expression of the androgen receptor (AR) in castration-resistant prostate cancer
(CRPC). By irreversibly binding to RORy, W6134 effectively inhibits its transcriptional activity.
This leads to a downstream reduction in the expression of both full-length AR and its splice
variants (like AR-V7), which are key drivers of CRPC progression. The suppression of the AR
signaling pathway ultimately results in decreased proliferation, induction of apoptosis, and

reduced colony formation in CRPC cells.

In Vitro Activity

W6134 has demonstrated potent and selective inhibitory activity against RORy and significant
anti-proliferative effects in various CRPC cell lines.

Table 2: In Vitro Biological Activity of W6134
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Assay Cell Line | Target ICs0 (M) Reference
RORYy Inhibition RORYy 0.21 [1]
Cell Proliferation C4-2B 0.47 [1]
Cell Proliferation 22Rv1 0.77 [1]
Cell Proliferation LNCaP 0.63 [1]

In Vivo Activity

The anti-tumor efficacy of W6134 has been evaluated in a 22Rv1 mouse tumor xenograft

model.

Table 3: In Vivo Efficacy of W6134 in a 22Rv1 Xenograft
Model
Tumor Growth

Dose (mgl/kg, i.p. Dosing Schedule Reference
(mglkg, 1.p.) e Inhibition (TGI)

Five times per week
5 41.90% [1]
for 2 weeks

Five times per week
10 62.58% [1]
for 2 weeks

Signaling Pathways

W6134 intervenes in the RORy and AR signaling pathways, which are crucial for the growth
and survival of CRPC cells.
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Mechanism of Action
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Caption: Signaling pathway illustrating W6134's mechanism of action.
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Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of
W6134.

RORYy Inhibition Assay (TR-FRET)

This assay measures the ability of a compound to inhibit the binding of RORY to its coactivator.
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Prepare Assay Buffer and Reagents:
- GST-RORYy-LBD
- Biotin-SRC1-2 peptide
- Th-anti-GST antibody
- Streptavidin-d2

i

Dispense W6134 dilutions
into a 384-well plate

i

Add RORYy, Biotin-SRC1-2,
and Th-anti-GST antibody

i

Incubate for 60 minutes
at room temperature

(Add Streptavidin—dz)

Incubate for 60 minutes
at room temperature

i

Read TR-FRET signal
on a plate reader

Click to download full resolution via product page

Caption: Workflow for the TR-FRET based RORYy inhibition assay.
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Methodology:

» Reagent Preparation: Prepare assay buffer (25 mM HEPES, pH 7.5, 100 mM NaCl, 1 mM
DTT, and 0.1% BSA). Dilute GST-tagged RORYy ligand-binding domain (LBD), biotinylated
SRC1-2 peptide, terbium-conjugated anti-GST antibody, and streptavidin-d2 in the assay
buffer.

e Compound Dispensing: Serially dilute W6134 in DMSO and dispense into a 384-well low-
volume black plate.

o Reagent Addition: Add the mixture of GST-RORYy-LBD, biotin-SRC1-2 peptide, and Th-anti-
GST antibody to each well.

 Incubation: Incubate the plate at room temperature for 60 minutes.
o Detection: Add streptavidin-d2 to each well.
e Second Incubation: Incubate for an additional 60 minutes at room temperature.

o Data Acquisition: Measure the time-resolved fluorescence resonance energy transfer (TR-
FRET) signal using a suitable plate reader (excitation at 340 nm, emission at 620 nm and
665 nm).

o Data Analysis: Calculate the ratio of the emission signals (665 nm / 620 nm) and determine
the ICso values by fitting the data to a four-parameter logistic equation.

Cell Proliferation Assay (CCK-8)
This assay assesses the effect of W6134 on the viability of CRPC cell lines.

Methodology:

o Cell Seeding: Seed C4-2B, 22Rv1, and LNCaP cells in 96-well plates at a density of 5,000
cells/well.

o Cell Culture: Culture the cells overnight in RPMI-1640 medium supplemented with 10% fetal
bovine serum (FBS).
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Compound Treatment: Treat the cells with various concentrations of W6134 for 4 days.
CCK-8 Addition: Add 10 pL of Cell Counting Kit-8 (CCK-8) solution to each well.
Incubation: Incubate the plates for 2 hours at 37°C.

Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control
and determine the ICso values.

Colony Formation Assay

This long-term assay evaluates the effect of W6134 on the clonogenic survival of CRPC cells.
Methodology:

Cell Seeding: Seed C4-2B and 22Rv1 cells in 6-well plates at a density of 1,000 cells/well.
Compound Treatment: Treat the cells with different concentrations of W6134.

Incubation: Culture the cells for 14 days, replacing the medium with fresh medium containing
W6134 every 3-4 days.

Colony Staining: After 14 days, wash the cells with PBS, fix with methanol for 15 minutes,
and stain with 0.1% crystal violet for 20 minutes.

Colony Counting: Wash the plates with water, air dry, and count the number of colonies
(containing >50 cells).

Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay quantifies the induction of apoptosis by W6134.
Methodology:

e Cell Treatment: Treat C4-2B and 22Rv1 cells with various concentrations of W6134 for 48
hours.
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Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

Staining: Resuspend the cells in 1X binding buffer and stain with Annexin V-FITC and
Propidium lodide (PI) for 15 minutes at room temperature in the dark.

Flow Cytometry: Analyze the stained cells by flow cytometry.

Data Analysis: Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late
apoptosis (Annexin V+/Pl+), and necrosis.

Quantitative Real-Time PCR (qPCR)

This technique is used to measure the effect of W6134 on the mRNA expression of AR-

regulated genes.

Methodology:

Cell Treatment: Treat C4-2B cells with different concentrations of W6134 for 48 hours.
RNA Extraction: Extract total RNA from the cells using a suitable RNA isolation Kit.

cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a
reverse transcription Kit.

gPCR: Perform quantitative PCR using SYBR Green master mix and primers for the target
genes (KLK2, KLK3, NKX3-1) and a housekeeping gene (e.g., GAPDH) for normalization.

Data Analysis: Calculate the relative gene expression using the 2-AACt method.

Western Blot Analysis

This method is used to determine the effect of W6134 on the protein levels of AR and AR-V7.

Methodology:

Cell Lysis: Treat C4-2B and 22Rv1 cells with W6134 for 24 or 48 hours, then lyse the cells in
RIPA buffer containing protease inhibitors.
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e Protein Quantification: Determine the protein concentration of the lysates using a BCA
protein assay.

o SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.
e Protein Transfer: Transfer the separated proteins to a PVDF membrane.

e Immunoblotting: Block the membrane and then incubate with primary antibodies against AR
and AR-V7, followed by incubation with a horseradish peroxidase (HRP)-conjugated
secondary antibody.

o Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)
detection system.

In Vivo Tumor Xenograft Model

This animal model assesses the in vivo anti-tumor activity of W6134.
Methodology:

o Cell Implantation: Subcutaneously inject 22Rv1 cells mixed with Matrigel into the flanks of
male BALB/c nude mice.

e Tumor Growth: Allow the tumors to grow to a volume of approximately 100-150 mma3,

e Randomization and Treatment: Randomize the mice into vehicle control and W6134

treatment groups. Administer W6134 intraperitoneally at doses of 5 and 10 mg/kg, five times

a week for two weeks.
e Tumor Measurement: Measure the tumor volume and body weight twice weekly.
o Data Analysis: Calculate the tumor growth inhibition (TGI) at the end of the study.

Conclusion

W6134 is a promising first-in-class covalent inhibitor of RORy with potent in vitro and in vivo
activity against castration-resistant prostate cancer. Its mechanism of action, involving the
suppression of the RORY-AR axis, provides a novel therapeutic strategy for this challenging
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disease. The detailed protocols provided in this guide should facilitate further research and
development of W6134 and other RORYy inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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